2-Chloro-4-[(7r,7as)-7-Hydroxy-1,3-Dioxotetrahydro-1h-Pyrrolo[1,2-C]imidazol-2(3h)-Yl]-3-Methylbenzonitrile

• IUPAC Name: 4-[(7R,7aS)-7-hydroxy-1,3-dioxo-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-2-yl]-2-chloro-3-methylbenzonitrile
• InChI: InChI=1S/C14H12ClN3O3/c1-7-9(3-2-8(6-16)11(7)15)18-13(20)12-10(19)4-5-17(12)14(18)21/h2-3,10,12,19H,4-5H2,1H3/t10-,12+/m1/s1
• InChI Key: KEJORAMIZFOODM-PWSUYJOCSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)N2C(=O)C3C(CCN3C2=O)O
• Isomeric SMILES: CC1=C(C=CC(=C1Cl)C#N)N2C(=O)[C@@H]3[C@@H](CCN3C2=O)O
• Molecular Formula: C14H12ClN3O3
• DSSTOX Substance ID: DTXSID50432357
• Molecular Weight: 305.71 g/mol
• CAS RN: 627530-84-1

Description

BMS-564929 is an investigational selective androgen receptor modulator (SARM) developed by Bristol-Myers Squibb. It is designed to treat symptoms of age-related decline in androgen levels in men, such as depression, loss of muscle mass and strength, reduction in libido, and osteoporosis . Unlike traditional testosterone treatments, BMS-564929 aims to produce anabolic effects in muscle and bone tissues without stimulating androgen receptors in the prostate .

Scientific Research Applications

BMS-564929 has several scientific research applications:

Chemistry: Used as a model compound to study selective androgen receptor modulators.

Biology: Investigated for its effects on muscle and bone tissues in animal models.

Medicine: Explored as a potential treatment for conditions related to androgen deficiency, such as andropause and osteoporosis.

Industry: Potential use in developing new therapeutic agents with improved selectivity and safety profiles.

Mechanism of Action

BMS-564929 exerts its effects by selectively binding to androgen receptors in muscle and bone tissues. This binding activates the androgen receptor, leading to the transcription of genes involved in muscle growth and bone density . The compound’s selectivity for muscle over prostate tissue is due to its unique binding interactions with the androgen receptor, as revealed by x-ray crystallography . These interactions involve specific contacts in the ligand-binding domain that are crucial for coregulatory protein recruitment .

Biochemical Analysis

Biochemical Properties

2-Chloro-4-[(7r,7as)-7-Hydroxy-1,3-Dioxotetrahydro-1h-Pyrrolo[1,2-C]imidazol-2(3h)-Yl]-3-Methylbenzonitrile plays a crucial role in biochemical reactions, particularly in its interaction with androgen receptors. It acts as a selective androgen receptor modulator (SARM), binding to the androgen receptor with high affinity and specificity . This interaction influences the recruitment of coregulatory proteins, which are essential for the receptor’s function .

Cellular Effects

The effects of this compound on cells are profound. It has been shown to stimulate muscle growth while minimizing the stimulation of prostate tissue . This selective action is beneficial for therapeutic applications, particularly in treating muscle-wasting conditions. The compound influences cell signaling pathways, gene expression, and cellular metabolism by modulating the activity of the androgen receptor .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with the androgen receptor . The compound forms unique contacts within the ligand-binding domain of the receptor, which are crucial for the recruitment of coregulatory proteins . These interactions lead to the activation or inhibition of gene expression, depending on the cellular context .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is stable under standard laboratory conditions, but its activity can degrade over extended periods . Long-term studies have shown that the compound maintains its selective action on muscle tissue while minimizing effects on the prostate .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, the compound effectively stimulates muscle growth without significant adverse effects . At higher doses, there may be toxic or adverse effects, including potential impacts on liver function . Threshold effects have been observed, indicating a dosage range within which the compound is both effective and safe .

Metabolic Pathways

This compound is involved in metabolic pathways related to androgen metabolism . It interacts with enzymes such as cytochrome P450, which are involved in the metabolism of steroid hormones . These interactions can influence metabolic flux and the levels of various metabolites within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These mechanisms ensure that the compound reaches its target sites, such as muscle tissue, where it exerts its effects . The localization and accumulation of the compound are critical for its selective action .

Subcellular Localization

The subcellular localization of this compound is primarily within the nucleus, where it interacts with the androgen receptor . Targeting signals and post-translational modifications direct the compound to specific compartments, ensuring its activity and function within the cell .

Preparation Methods

The synthetic route typically includes the formation of a pyrrolo[1,2-c]imidazole core, which is then functionalized with a hydroxy group, a chloro group, and a benzonitrile moiety . The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product’s purity and yield . Industrial production methods are likely to follow similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency .

Chemical Reactions Analysis

BMS-564929 undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines.

Comparison with Similar Compounds

BMS-564929 is compared with other selective androgen receptor modulators, such as:

• ACP-105
• GLPG0492 (DT-200)
• LGD-4033 (VK5211)
• Ostarine (Enobosarm)
• RAD-140
• S-40503 These compounds share similar mechanisms of action but differ in their selectivity, potency, and safety profiles . BMS-564929 is unique in its high selectivity for muscle tissue over prostate tissue, making it a promising candidate for treating androgen deficiency-related conditions without the adverse effects associated with traditional testosterone treatments .

Q & A

Q1: What is the mechanism of action of BMS-564929 and how does it differ from testosterone?

A: BMS-564929 exerts its effects by selectively binding to the androgen receptor (AR), a protein that regulates gene expression upon binding to androgens like testosterone (T) and dihydrotestosterone (DHT) [, ]. While both BMS-564929 and T activate the AR, BMS-564929 demonstrates a significantly higher potency in stimulating muscle growth compared to the prostate, unlike T [, ]. This suggests a tissue-selective effect, potentially due to differences in ligand-dependent recruitment of coactivators to the AR transcription complex in different tissues [].

Q2: How does the binding of BMS-564929 to the androgen receptor differ from that of DHT?

A: X-ray crystallography studies revealed that while BMS-564929 binds to the AR ligand binding domain similarly to DHT, there are key differences in their binding interactions [, ]. Notably, BMS-564929 establishes unique contacts with specific helices within the ligand binding domain, potentially influencing coregulatory protein recruitment and contributing to its tissue-selective effects [].

Q3: What evidence supports the tissue selectivity of BMS-564929?

A: Studies in castrated rats demonstrate that BMS-564929 exhibits a greater dose-dependent effect on the bulbocavernosus levator ani muscle compared to the prostate, indicating muscle selectivity []. This effect is significantly stronger than that observed with testosterone, which does not show such selectivity [, ]. Additionally, pharmacological studies suggest that alternative mechanisms, aside from AR binding, are unlikely to contribute to the observed tissue selectivity of BMS-564929 [].

Q4: What are the potential benefits of the tissue selectivity displayed by BMS-564929?

A: The tissue selectivity of BMS-564929 holds promise for potential therapeutic applications, particularly in addressing age-related functional decline []. By selectively targeting the AR in muscle tissue, BMS-564929 could offer the benefits of testosterone on muscle growth and strength without the undesirable side effects associated with its action on the prostate [, ].

Q5: What analytical techniques have been employed to study BMS-564929?

A: Several analytical methods have been used to characterize and quantify BMS-564929. X-ray crystallography has been crucial in elucidating its binding interactions with the AR ligand binding domain [, ]. Additionally, high-resolution/high accuracy orbitrap mass spectrometry has been employed to study its dissociation behavior after negative and positive electrospray ionization, providing valuable information about its structure and fragmentation patterns []. Furthermore, a semi-quantitative UHPLC-MS/MS method has been developed for monitoring BMS-564929 in blood samples, enabling its detection at low concentrations in biological matrices [].

Q6: What are the potential long-term effects and safety concerns associated with BMS-564929?

A: As a relatively new compound, the long-term effects of BMS-564929 are not fully understood. While it demonstrates tissue selectivity in preclinical studies, there are concerns about potential off-target effects and the possibility of undesired long-term consequences on other organ systems, including the prostate and the hypothalamic-pituitary axis []. Extensive research, including long-term clinical trials, is necessary to fully evaluate its safety profile in humans.